![molecular formula C14H17N3O3 B2770305 3-methoxy-N-(3-methoxybenzyl)-1-methyl-1H-pyrazole-4-carboxamide CAS No. 1014047-35-8](/img/structure/B2770305.png)
3-methoxy-N-(3-methoxybenzyl)-1-methyl-1H-pyrazole-4-carboxamide
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Description
3-methoxy-N-(3-methoxybenzyl)-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H17N3O3 and its molecular weight is 275.308. The purity is usually 95%.
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Scientific Research Applications
Cytotoxicity Studies
- Synthesis and Cytotoxic Activity : The compound has been utilized in the synthesis of certain pyrazole derivatives, which were tested for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).
- Cancer Cell Line Testing : Similar compounds have been evaluated for their cytotoxicity against various human cancer cell lines, including colon, lung, breast, and liver cancer cells (Hassan, Hafez, Osman, & Ali, 2015).
Antimicrobial and Antifungal Activity
- Antibacterial and Antifungal Agents : A series of compounds, including 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives, have been synthesized and shown to possess potent antimicrobial activities (Raju et al., 2010).
- Novel Antimicrobial Sulfonamide Derivatives : Research has been conducted on the synthesis of new sulfonamide derivatives with significant antibacterial activities against common pathogens like E. coli and Staphylococcus aureus (Mohamed, 2007).
Herbicidal Applications
- Herbicidal Activity : Pyrazole-4-carboxamide derivatives, including variants of the 3-methoxy compound, have been synthesized and evaluated for their herbicidal activity against various weeds, showing potential as effective herbicides (Ohno et al., 2004).
Spectroscopic and Molecular Docking Studies
- Structural and Molecular Studies : The compound has been characterized and analyzed through spectroscopic methods and molecular docking studies, revealing potential applications in the design of anti-diabetic agents (Karrouchi et al., 2021).
Insecticidal Activity
- Insecticidal Potential : Research has explored the insecticidal activity of related pyrazoline compounds, highlighting the potential application of these derivatives in pest control (Hasan et al., 1996).
Properties
IUPAC Name |
3-methoxy-N-[(3-methoxyphenyl)methyl]-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3/c1-17-9-12(14(16-17)20-3)13(18)15-8-10-5-4-6-11(7-10)19-2/h4-7,9H,8H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEGPJZYAJPIFDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCC2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.